2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid

• IUPAC Name: 2-[(6-fluoro-1H-benzimidazol-2-yl)sulfanyl]butanoic acid
• InChI: InChI=1S/C11H11FN2O2S/c1-2-9(10(15)16)17-11-13-7-4-3-6(12)5-8(7)14-11/h3-5,9H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key: XSKJYKZDHZIFIV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)SC1=NC2=C(N1)C=C(C=C2)F
• Molecular Formula: C11H11FN2O2S
• Molecular Weight: 254.28 g/mol

Description

2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid, also known as FBTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBTB is a thiol-containing compound that belongs to the family of benzimidazole derivatives. It has been found to exhibit promising biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Scientific Research Applications

2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been extensively studied for its potential applications in various areas of research. One of the most promising applications of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is in the field of cancer research. Studies have shown that 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid exhibits potent antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has also been found to inhibit cancer cell migration and invasion, which are critical steps in the metastatic process.
2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid also exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Studies have shown that 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid can inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the inflammatory response.
Furthermore, 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to exhibit antiviral activity against several viruses, including influenza virus, hepatitis B virus, and human immunodeficiency virus (HIV). 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been shown to inhibit viral replication and reduce viral load, making it a potential candidate for the development of antiviral drugs.

Mechanism of Action

The exact mechanism of action of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is not fully understood. However, studies have suggested that 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid exerts its biological activities by modulating various signaling pathways. For example, 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cellular stress response.
Biochemical and Physiological Effects:
2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to exhibit several biochemical and physiological effects. Studies have shown that 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid can induce apoptosis, a programmed cell death process that plays a critical role in the prevention of cancer. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Moreover, 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to modulate the immune system by regulating the production of cytokines and chemokines. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been shown to increase the production of interferon-gamma (IFN-γ), a cytokine that plays a crucial role in the immune response against viral infections and cancer.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is its broad-spectrum biological activity. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid exhibits antitumor, anti-inflammatory, and antiviral properties, making it a potential candidate for the development of drugs for various diseases. Moreover, 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to be relatively safe, with no significant toxicity reported in animal studies.
However, one of the limitations of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is its poor solubility in water, which can make it challenging to administer in vivo. Additionally, the exact mechanism of action of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is not fully understood, which can hinder its development as a drug candidate.

Future Directions

Despite the promising biological activities of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid, several areas of research need to be explored further. One of the future directions is to investigate the pharmacokinetics and pharmacodynamics of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid in vivo. This will help to determine the optimal dosage and administration route of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid for different diseases.
Another future direction is to explore the potential synergistic effects of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid with other drugs. Combination therapy has been shown to be effective in the treatment of various diseases, and 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid may have synergistic effects with other drugs.
Furthermore, the development of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid derivatives with improved solubility and bioavailability is another future direction. This will help to overcome the limitations of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid and improve its potential as a drug candidate.
Conclusion:
In conclusion, 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid is a promising chemical compound that exhibits broad-spectrum biological activity. 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid has been found to exhibit antitumor, anti-inflammatory, and antiviral properties, making it a potential candidate for the development of drugs for various diseases. However, further research is needed to fully understand the mechanism of action of 2-[(6-fluoro-1H-benzimidazol-2-yl)thio]butanoic acid and its potential as a drug candidate.